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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B137165

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of (5R)-Dinoprost tromethamine, a widely
utilized synthetic analog of the naturally occurring prostaglandin F2a (PGF2a). This document
details its various synonyms used in scientific literature, its mechanism of action through
specific signaling pathways, relevant experimental protocols, and key quantitative data.

Scientific Synonyms for (5R)-Dinoprost
Tromethamine

(5R)-Dinoprost tromethamine is identified by a variety of names in scientific and commercial
contexts. A comprehensive understanding of these synonyms is crucial for effective literature
review and research. The compound is officially registered under the CAS Number 38562-01-5.
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Synonym Category Synonym

(5Z,90,110,13E,15S)-9,11,15-Trihydroxyprosta-
Chemical Names 5,13-dien-1-oic acid — 2-amino-2-

(hydroxymethyl)-1,3-propanediol (1:1)[1]

Dinoprost tromethamine[1][2][3][4][5][6][7]1[8]

Dinoprost trometamol[1][4][6][8][9]

Prostaglandin F2a tromethamine salt[2][9][10]

PGF2a tromethamine[1][5]

PGF2a-THAM[?]

PGF2a tris salt[1][9]

Commercial Names Lutalyse®[1][2][5][9]

Prostin F2 Alpha®[2][5][6][8]

Ensaprost®[2]

Zinoprost®[6][8]

Signaling Pathways

(5R)-Dinoprost tromethamine exerts its biological effects primarily by acting as a potent
agonist for the Prostaglandin F2a receptor (FP receptor), a member of the G protein-coupled
receptor (GPCR) superfamily.[2][9][11][12] The activation of the FP receptor initiates a cascade
of intracellular signaling events.

Primary Gqg-PLC Signaling Pathway

The canonical signaling pathway activated by the FP receptor involves its coupling to the Gq
class of heterotrimeric G proteins.[13] This initiates a well-defined signaling cascade:

 Activation of Phospholipase C (PLC): The activated a-subunit of Gqg stimulates the
membrane-bound enzyme Phospholipase C.
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Hydrolysis of PIP2: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate
(PIP2), a membrane phospholipid.

Generation of Second Messengers: This hydrolysis yields two crucial second messengers:
inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

Intracellular Calcium Mobilization: IP3 diffuses into the cytoplasm and binds to IP3 receptors
on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2*) into the
cytosol.

Activation of Protein Kinase C (PKC): The increased intracellular Ca2* and the presence of
DAG synergistically activate Protein Kinase C, which then phosphorylates a variety of
downstream target proteins, leading to cellular responses such as smooth muscle
contraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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